Cas no 1878181-48-6 (2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)acetic acid)

• Product Name: 2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)acetic acid
• CAS No: 1878181-48-6
• MF: C₆H₆FNO₂S
• MW: 175.180743694305
• CID: 5740160
• PubChem ID: 131121519
• Update Time: 2023-11-10

2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazoleacetic acid, α-fluoro-3-methyl-
• 2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)acetic acid
• EN300-1138373
• 1878181-48-6
• 2-Fluoro-2-(3-methyl-1,2-thiazol-5-yl)aceticacid

• Inchi： 1S/C6H6FNO2S/c1-3-2-4(11-8-3)5(7)6(9)10/h2,5H,1H3,(H,9,10)
• InChI Key： QECNRVBUSJICHH-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=NS1)(F)C(=O)O

Computed Properties

• Exact Mass: 175.01032777g/mol
• Monoisotopic Mass: 175.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 224.1±40.0 °C(Predicted)
• pka: 0.81±0.10(Predicted)